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Compound of Interest

Compound Name: N,N'-Diisopropylcarbodiimide

Cat. No.: B031134

For Researchers, Scientists, and Drug Development Professionals

N,N'-Diisopropylcarbodiimide, commonly referred to as DIC, is a potent and versatile
coupling agent extensively used in organic synthesis. Its liquid form and the solubility of its urea
byproduct offer significant advantages over other carbodiimides, such as
dicyclohexylcarbodiimide (DCC). This guide provides an in-depth overview of the physical and
chemical properties of DIC, detailed experimental protocols for its application in amide and
ester synthesis, and visual representations of its reaction mechanisms and experimental
workflows.

Core Physical and Chemical Properties

DIC is a colorless to pale yellow liquid with a characteristic pungent odor.[1] It is a highly
reactive compound, primarily utilized for the activation of carboxylic acids to facilitate the
formation of amide and ester bonds.[2][3]

Physical Properties

The key physical properties of N,N'-Diisopropylcarbodiimide are summarized in the table
below for quick reference.
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Property Value References
Molecular Formula C7H1aN2 [2][4]
Molecular Weight 126.20 g/mol [2][4]
Appearance Colorless to pale yellow liquid [1][5]

Boiling Point 145-148 °C [3114]
Density 0.806 - 0.815 g/cm? at 20-25 4]

°C

Refractive Index

~1.432 at 20 °C

Chemical Properties and Solubility

DIC's utility stems from its high reactivity, particularly with carboxylic acids, and its solubility

profile in common organic solvents.

Property

Description

References

Solubility

Soluble in chloroform,
dichloromethane (DCM),
acetonitrile, dioxane,
dimethylformamide (DMF), and
tetrahydrofuran (THF).

Insoluble in water.

[1]

Stability

Stable under normal
temperatures and pressures.
Moisture-sensitive; reacts with
water to form the insoluble

N,N'-diisopropylurea.

[5](6]

Reactivity

Highly reactive towards
nucleophiles, particularly
carboxylic acids, forming a
highly reactive O-acylisourea

intermediate.

[2]
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Mechanism of Action: Amide and Ester Bond
Formation

The primary application of DIC is as a coupling agent to promote the formation of amide and
ester bonds from carboxylic acids and amines or alcohols, respectively. The general
mechanism involves the activation of the carboxylic acid by DIC.

The carboxylic acid adds across one of the N=C double bonds of DIC to form a highly reactive
O-acylisourea intermediate. This intermediate is then susceptible to nucleophilic attack by an
amine (to form an amide) or an alcohol (to form an ester). The driving force for this reaction is
the formation of the stable N,N'-diisopropylurea byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b031134?utm_src=pdf-custom-synthesis
http://orgsyn.org/demo.aspx?prep=cv7p0093
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Coupling_of_Fmoc_Pen_Trt_OH_with_HBTU_and_DIC_in_Solid_Phase_Peptide_Synthesis.pdf
https://www.fishersci.co.uk/gb/en/scientific-products/lab-reporter-europe/chemicals/amide-synthesis.html
https://www.bocsci.com/blog/twenty-nine-methods-for-amide-synthesis-mechanisms-characteristics-applications-and-selection/
https://www.bocsci.com/blog/twenty-nine-methods-for-amide-synthesis-mechanisms-characteristics-applications-and-selection/
https://www.peptide.com/resources/solid-phase-peptide-synthesis/standard-coupling-procedures/
https://en.wikipedia.org/wiki/N,N%27-Diisopropylcarbodiimide
https://www.benchchem.com/product/b031134#n-n-diisopropylcarbodiimide-physical-and-chemical-properties
https://www.benchchem.com/product/b031134#n-n-diisopropylcarbodiimide-physical-and-chemical-properties
https://www.benchchem.com/product/b031134#n-n-diisopropylcarbodiimide-physical-and-chemical-properties
https://www.benchchem.com/product/b031134#n-n-diisopropylcarbodiimide-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031134?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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